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Compound of Interest

Compound Name: 3-Methylundecanoate

Cat. No.: B1259062

Get Quote

Executive Summary & Chemical Profile[1][2][3][4]
3-Methylundecanoate (and its isomers) belongs to the class of Fatty Acid Methyl Esters

(FAMEs).[1][2] While often perceived as "benign" due to their use in fragrances and flavorings,

they present specific challenges in a laboratory setting regarding aquatic toxicity and organic

load.[1]

This guide moves beyond basic Safety Data Sheet (SDS) recommendations to provide a

logistical framework for disposal. The core directive is simple: This is a lipophilic, combustible

organic liquid.[1] It must never enter the aqueous waste stream.[1][3]

Chemical Identity & Physical Properties
Note: Data below reflects the general profile for Methyl Undecanoate isomers, which dictates

the disposal pathway.
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Property Value / Characteristic Operational Implication

CAS Number
Varies by isomer (e.g., 1731-

86-8 for n-isomer)

Use generic chemical name on

waste tags if specific CAS is

unavailable.

Physical State
Liquid (Colorless to pale

yellow)

Requires secondary

containment to prevent

slick/slip hazards.[4][3]

Flash Point ~109°C (228°F) Closed Cup

Combustible (Class IIIB). Not

"Flammable" by DOT definition

(<60°C), but handled as

organic fuel waste.[1][4][3]

Water Solubility Negligible / Insoluble

CRITICAL: Will form a surface

film or clog traps if poured

down drains.[4][3]

Reactivity
Stable; Incompatible with

strong oxidizers

Keep segregated from Nitric

Acid or Peroxides waste

streams.[4][3]

Risk Assessment & Waste Characterization[1][2][3]
As scientists, we must understand the why behind the protocol. The disposal strategy for 3-
Methylundecanoate is governed by two factors: Lipophilicity and Calorific Value.[1][5]

The Lipophilic Hazard (The "Clog" Risk): Because 3-Methylundecanoate is insoluble in

water, pouring it down the sink is not just an environmental violation; it is an infrastructure

risk.[1] It coats piping, traps particulates, and eventually hardens or creates blockages.[1][4]

Furthermore, in wastewater treatment plants, FAMEs exert a high Biological Oxygen

Demand (BOD), stressing microbial degradation systems.[1][4][3]

The Calorific Opportunity (Fuel Blending): Methyl esters have high energy content (high

BTU).[1] Consequently, the preferred disposal method is Fuel Blending, where the waste is

used as a secondary fuel source for cement kilns or industrial boilers.[1][4][3] This is a

sustainable alternative to pure incineration.
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Waste Stream Decision Logic
The following diagram illustrates the logical pathway for categorizing this chemical.

3-Methylundecanoate Waste

Is it Halogenated?
(Contains F, Cl, Br, I?)

Is it Water Soluble?

No

Stream A: Halogenated Solvent
(High Cost Disposal)

Yes

Flash Point < 60°C?

No

Stream B: Aqueous Waste
(Drain/Neutralization)

Yes (Incorrect for this chemical)

Stream C: Non-Halogenated Organic
(Fuel Blending/Incineration)

No (Combustible) Yes (Flammable)

Click to download full resolution via product page

Figure 1: Waste Stream Classification Logic.[1] 3-Methylundecanoate follows the path to Non-

Halogenated Organic Waste.[1][4][3][5]

Operational Protocol: Segregation &
Containerization
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Step 1: Container Selection[1][4]
Primary Choice: High-Density Polyethylene (HDPE) carboys.[1][5] HDPE is chemically

resistant to esters and impact-resistant.[1][5]

Secondary Choice: Amber glass bottles (if volume is < 1L).[1]

Avoid: Low-grade plastics that may swell upon long-term exposure to methyl esters.[1][4][5]

Step 2: Segregation Strategy
Do not mix 3-Methylundecanoate with:

Oxidizing Acids: (e.g., Nitric Acid, Chromic Acid).[1] Mixing esters with strong oxidizers can

lead to exothermic reactions and potential pressurization of the container.[1]

Aqueous Solutions: Mixing with water creates a biphasic mixture that is expensive for waste

handlers to separate.

Step 3: Labeling
Your waste tag must be explicit to ensure safety for downstream handlers.

Field Required Entry

Chemical Name
3-Methylundecanoate (or Fatty Acid Methyl

Ester)

Constituents
100% (if pure) or list solvent percentages (e.g.,

10% in Hexane)

Hazard Checkbox [x] Irritant [x] Combustible (if applicable on tag)

Waste Code

Non-Halogenated Organic (Consult local EHS

for specific RCRA codes; typically D001 if mixed

with flammables, or general organic otherwise).

[1][4][3][5]

Disposal Workflow (Step-by-Step)
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This workflow ensures a "Chain of Custody" from the bench to the final facility.[1]

1. Waste Generation
(Benchtop)

2. Satellite Accumulation
(Secondary Containment)

 Transfer to Carboy 3. Central Waste Storage
(90-Day Hold)

 Carboy Full/Dated 4. TSDF Processing
(Fuel Blending)

 EHS Vendor Pickup

Click to download full resolution via product page

Figure 2: The Cradle-to-Grave Lifecycle of Laboratory Organic Waste.

Collection: Pour waste into the designated "Non-Halogenated Organic" carboy using a

funnel. Pro-Tip: Keep a dedicated funnel for organics to prevent cross-contamination.[5]

Cap & Seal: Ensure the cap is tight immediately after use. Methyl esters have a distinct,

waxy/fruity odor that can be pervasive if containers are left open.[1]

Inspection: Weekly check of the Satellite Accumulation Area (SAA) for leaks or bulging

containers.

Hand-off: Once the container is 90% full, date the tag and request pickup from your EHS

department or waste vendor.[1]

Spill Management Contingency
Despite best practices, spills occur.[1] Because 3-Methylundecanoate is an oil-like ester,

water is ineffective for cleaning and will only spread the slick.[1][5]

Small Spill (< 100 mL):

Absorb: Use vermiculite, clay-based kitty litter, or dedicated organic spill pads.[1]

Clean: Wipe the area with soap and water after absorbing the bulk liquid to remove the

oily residue.[1]

Dispose: Place solid absorbents into a sealed bag and label as "Debris contaminated with

3-Methylundecanoate."

Large Spill (> 1 L):
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Evacuate: Remove ignition sources (though flash point is high, caution is required).

Contain: Use spill socks (oleophilic booms) to block floor drains.

Notify: Contact site EHS immediately.

Regulatory Framework
This protocol complies with the following standards:

EPA RCRA (Resource Conservation and Recovery Act): While 3-Methylundecanoate is not

a P- or U-listed acute hazardous waste [1], it is regulated as a solid waste.[1][4][5] If mixed

with solvents (flash point <60°C), it carries the D001 (Ignitable) waste code.[1]

29 CFR 1910.1200 (OSHA HazCom): Requires proper labeling and SDS availability.[1]

References
United States Environmental Protection Agency (EPA).Defining Hazardous Waste: Listed,

Characteristic and Mixed Wastes.[1] RCRA Orientation Manual. Available at: [Link]

PubChem.Methyl Undecanoate Compound Summary. National Library of Medicine.[1]

Available at: [Link][1][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-of-3-methylundecanoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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